Cas no 1894176-79-4 (1-Benzyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate)

• Product Name: 1-Benzyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate
• CAS No: 1894176-79-4
• MF: C₂₂H₂₀N₂O₆
• MW: 408.404006004334
• CID: 6140978
• PubChem ID: 165728426
• Update Time: 2025-10-29

1-Benzyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate
• 1894176-79-4
• A1-52085
• 1-benzyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) piperidine-1,4-dicarboxylate
• EN300-6521444

• Inchi： 1S/C22H20N2O6/c25-19-17-8-4-5-9-18(17)20(26)24(19)30-21(27)16-10-12-23(13-11-16)22(28)29-14-15-6-2-1-3-7-15/h1-9,16H,10-14H2
• InChI Key： ZMELHMNTHBMUQW-UHFFFAOYSA-N
• SMILES： O(C(C1CCN(C(=O)OCC2C=CC=CC=2)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 408.13213636g/mol
• Monoisotopic Mass: 408.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.2Ų

Additional information on 1-Benzyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate

Recent Advances in the Study of 1-Benzyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate (CAS: 1894176-79-4)

The compound 1-Benzyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate (CAS: 1894176-79-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, highlighting its synthesis, biological activities, and potential roles in drug development.

Recent literature reveals that 1-Benzyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate is a key intermediate in the synthesis of various biologically active molecules. Its structure, featuring a piperidine core and a phthalimide moiety, makes it a versatile scaffold for the development of novel inhibitors targeting enzymes such as proteases and kinases. Studies have demonstrated its utility in the design of potential anticancer and anti-inflammatory agents, with several derivatives showing promising activity in preclinical models.

One of the most notable findings is the compound's role in modulating protein-protein interactions (PPIs), which are often challenging targets in drug discovery. Researchers have utilized 1-Benzyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate as a building block to develop small-molecule inhibitors that disrupt critical PPIs involved in disease pathways. For instance, derivatives of this compound have been shown to inhibit the interaction between MDM2 and p53, a well-known target in cancer therapy.

In addition to its applications in oncology, recent studies have explored the compound's potential in neurodegenerative diseases. The phthalimide moiety, in particular, has been linked to neuroprotective effects, possibly through the modulation of oxidative stress and inflammation. These findings open new avenues for the development of therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, advancements have been made in the efficient and scalable production of 1-Benzyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate. Novel catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. These developments are critical for ensuring the compound's availability for further research and potential commercialization.

In conclusion, 1-Benzyl 4-(1,3-dioxoisoindolin-2-yl) piperidine-1,4-dicarboxylate (CAS: 1894176-79-4) represents a promising scaffold in medicinal chemistry with diverse applications. Its ability to serve as a precursor for biologically active molecules, combined with its potential in targeting challenging disease mechanisms, underscores its importance in ongoing research. Future studies are expected to further elucidate its therapeutic potential and optimize its pharmacological properties for clinical development.